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Compound of Interest

Compound Name: 2-Bromobutyl acetate
CAS No.: 13333-04-5
Cat. No.: B2499712
Get Quote
. J

Executive Summary & Chemical Identity

2-Bromobutyl acetate (IUPAC: 1-Acetoxy-2-bromobutane) is a specialized halogenated ester
used primarily as an electrophilic intermediate in organic synthesis and drug development.
Unlike its more common isomer, 4-bromobutyl acetate (often used as a linker), the 2-bromo
isomer features a chiral center at the C2 position, making it valuable for stereoselective
alkylations.

Researchers must exercise caution to distinguish this compound from its regioisomers to
ensure experimental reproducibility.

Chemical Identification Matrix
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Feature Detail
CAS Registry Number 13333-04-5
IUPAC Name 1-Acetoxy-2-bromobutane

2-Bromobutyl acetate; Acetic acid 2-bromo-butyl
Common Synonyms

ester
Molecular Formula CeH11BrO2
Molecular Weight 195.05 g/mol
SMILES CCC(Br)COC(=0)C
InChl Key GURAWRUJYKNGQZ-UHFFFAOYSA-N

Physicochemical Profile

The following data synthesizes available experimental values and high-confidence predictive
models based on structural analogs (e.g., 4-bromobutyl acetate, 2-bromobutane).

Core Physical Properties
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Property

Value (Condition)

Sourcel/Note

Physical State

Clear, colorless to pale yellow

liquid

Standard Conditions

Boiling Point

88-92 °C (at 12 mmHg)

Estimated based on 4-bromo
isomer (93°C/12mmHg)

Density

1.32 — 1.35 g/mL (at 25 °C)

Analogous to 4-bromobutyl
acetate (1.348 g/mL)

Refractive Index (

)

1.458 —1.462

Typical for brominated butyl
esters

Flash Point

> 100 °C (Closed Cup)

Predicted (Low volatility)

Solubility (Water)

Insoluble (< 0.1 g/L)

Hydrophobic alkyl chain

Solubility (Organic)

Miscible

Ethanol, DCM, Ethyl Acetate,
DMSO

Vapor Pressure

~0.5 mmHg (at 25 °C)

Low volatility

Structural Characterization (Spectroscopic Signatures)

e 1H NMR (CDCls, 400 MHz):

[¢]

2.08 (s, 3H, -OCOCHS)

[¢]

[¢]

4.0-4.15 (m, 1H, -CH(Br)-)

[¢]

1.8-1.9 (M, 2H, -CH2-CHs)

[¢]

1.05 (t, 3H, -CH2-CHs)

e |IR Spectrum:

4.2—4.4 (m, 2H, -CH2-OAc)

o 1740 cm~1: Strong C=0 stretch (Ester).

o 1230 cm~%: C-O-C stretch (Acetate).

© 2026 BenchChem. All rights

reserved. 3/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2499712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 600700 cm~*: C-Br stretch (Alkyl halide).

Synthesis & Production Methodologies

The synthesis of 2-bromobutyl acetate is typically achieved via the ring-opening of 1,2-
epoxybutane using acetyl bromide. This method is preferred over direct bromination of butyl
acetate due to higher regioselectivity.

Protocol: Regioselective Ring Opening

This workflow exploits the oxophilic nature of the acetyl group and the nucleophilicity of
bromide.

Reaction:

Step-by-Step Methodology:

Preparation: Charge a flame-dried 3-neck round-bottom flask with 1,2-epoxybutane (1.0 eq)
and anhydrous Dichloromethane (DCM) (5 mL/mmol).

e Cooling: Cool the solution to 0°C using an ice/salt bath under nitrogen atmosphere.

o Addition: Add Acetyl Bromide (1.05 eq) dropwise over 30 minutes. Note: Exothermic
reaction. Maintain temp < 5°C to prevent polymerization.

e Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor by
TLC (Hexane/EtOAc 8:2) or GC-MS.

e Quenching: Quench with saturated NaHCOs solution (carefully, CO2 evolution).

o Extraction: Extract with DCM (3x), wash combined organics with brine, and dry over
anhydrous MgSOa.

 Purification: Concentrate in vacuo. Purify via vacuum distillation (approx. 90°C @ 12 mmHg)
to obtain the pure product.

Synthesis Workflow Diagram
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\

Click to download full resolution via product page
Caption: Regioselective synthesis of 2-Bromobutyl acetate via epoxide ring opening.

Safety & Handling (MSDS Summary)

As a halogenated ester, 2-Bromobutyl acetate poses specific hazards. It is an alkylating agent
and should be treated as a potential mutagen.

Hazard Class Description Precaution

Causes skin irritation (H315) o
Wear nitrile gloves and safety

Skin/Eye Irritant and serious eye irritation
goggles.
(H319).
] May cause respiratory irritation _

Respiratory Handle only in a fume hood.

(H335).
. ) o Keep away from heat/sparks.
Flammability Combustible liquid.[1]

Store in a cool, dry place.

] o Store under inert gas
o Reacts with strong oxidizers )
Reactivity ) (Nitrogen/Argon)
and strong bases (hydrolysis).
recommended.

Applications in Drug Development[14]

o Chiral Building Block: The C2 chiral center allows for the synthesis of enantiopure
intermediates via enzymatic resolution or stereoselective substitution.

e Proteomics: Derivatives of bromobutyl acetate are used to cross-link proteins or modify
cysteine residues in proteomic profiling (See Reference 1).
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« Alkylating Agent: Used to introduce the butyl acetate motif into amines or thiols, serving as a
"masked" alcohol (deprotection of acetate yields the alcohol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties &
Synthesis of 2-Bromobutyl Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b2499712/docs#in-depth-technical-guide-physical-
properties-synthesis-of-2-bromobutyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b2499712/docs#in-depth-technical-guide-physical-properties-synthesis-of-2-bromobutyl-acetate
https://www.benchchem.com/product/b2499712/docs#in-depth-technical-guide-physical-properties-synthesis-of-2-bromobutyl-acetate
https://www.benchchem.com/product/b2499712/docs#in-depth-technical-guide-physical-properties-synthesis-of-2-bromobutyl-acetate
https://www.benchchem.com/product/b2499712/docs#in-depth-technical-guide-physical-properties-synthesis-of-2-bromobutyl-acetate
https://www.benchchem.com/product/b2499712?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2499712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

